Cas no 125117-98-8 (5-isocyanatopyridine-2-carbonitrile)

5-isocyanatopyridine-2-carbonitrile structure
125117-98-8 structure
Product Name:5-isocyanatopyridine-2-carbonitrile
CAS No:125117-98-8
MF:C7H3N3O
MW:145.118220567703
MDL:MFCD18816437
CID:896754
PubChem ID:20066442
Update Time:2025-11-07

5-isocyanatopyridine-2-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • 2-Pyridinecarbonitrile,5-isocyanato-(9CI)
    • 5-isocyanatopyridine-2-carbonitrile
    • MDL: MFCD18816437
    • Inchi: 1S/C7H3N3O/c8-3-6-1-2-7(4-9-6)10-5-11/h1-2,4H
    • InChI Key: IPFBPXVGHDEQNF-UHFFFAOYSA-N
    • SMILES: O=C=NC1=CN=C(C#N)C=C1

Computed Properties

  • Exact Mass: 145.02769
  • Monoisotopic Mass: 145.028
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 223
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 66.1A^2
  • XLogP3: 1.7

Experimental Properties

  • PSA: 66.11

5-isocyanatopyridine-2-carbonitrile Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-245066-0.05g
5-isocyanatopyridine-2-carbonitrile
125117-98-8 95%
0.05g
$315.0 2024-06-19
Enamine
EN300-245066-0.1g
5-isocyanatopyridine-2-carbonitrile
125117-98-8 95%
0.1g
$470.0 2024-06-19
Enamine
EN300-245066-0.25g
5-isocyanatopyridine-2-carbonitrile
125117-98-8 95%
0.25g
$672.0 2024-06-19
Enamine
EN300-245066-0.5g
5-isocyanatopyridine-2-carbonitrile
125117-98-8 95%
0.5g
$1058.0 2024-06-19
Enamine
EN300-245066-1.0g
5-isocyanatopyridine-2-carbonitrile
125117-98-8 95%
1.0g
$1357.0 2024-06-19
Enamine
EN300-245066-2.5g
5-isocyanatopyridine-2-carbonitrile
125117-98-8 95%
2.5g
$2660.0 2024-06-19
Enamine
EN300-245066-5.0g
5-isocyanatopyridine-2-carbonitrile
125117-98-8 95%
5.0g
$3935.0 2024-06-19
Enamine
EN300-245066-10.0g
5-isocyanatopyridine-2-carbonitrile
125117-98-8 95%
10.0g
$5837.0 2024-06-19
Enamine
EN300-245066-1g
5-isocyanatopyridine-2-carbonitrile
125117-98-8 92%
1g
$1357.0 2023-09-15
Enamine
EN300-245066-5g
5-isocyanatopyridine-2-carbonitrile
125117-98-8 92%
5g
$3935.0 2023-09-15
Recommended suppliers
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Zhangzhou Sinobioway Peptide Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zhangzhou Sinobioway Peptide Co.,Ltd.
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk